Cas no 1012184-95-0 (N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide
• CAS No: 1012184-95-0
• MF: C₁₇H₂₂N₂OS
• MW: 302.434382915497
• CID: 6325629
• PubChem ID: 24344050
• Update Time: 2025-05-19

N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684108
• AKOS000845866
• 1012184-95-0
• N-(1-cyano-1-cyclopropylethyl)-2-[(2,4,6-trimethylphenyl)sulfanyl]acetamide
• starbld0001228
• AB01320461-02
• Z17806410
• NCGC00325784-01
• N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide

• Inchi： 1S/C17H22N2OS/c1-11-7-12(2)16(13(3)8-11)21-9-15(20)19-17(4,10-18)14-5-6-14/h7-8,14H,5-6,9H2,1-4H3,(H,19,20)
• InChI Key： AKSOACJTFSZTBB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 302.14528450g/mol
• Monoisotopic Mass: 302.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide

Introduction to N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide (CAS No. 1012184-95-0)

N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide, a compound with the CAS number 1012184-95-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups in its molecular framework, including the cyano and mesitylthio substituents, contributes to its distinctive chemical properties and reactivity, making it a subject of intense study and exploration.

The structural composition of N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide is meticulously designed to enhance its pharmacological efficacy. The presence of the cyano group at the 1-position of the cyclopropyl ethyl chain introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. On the other hand, the mesitylthio group at the 2-position provides steric hindrance and electronic effects that can modulate the compound's binding affinity and metabolic stability. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring new chemical entities that can address unmet medical needs. N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide has emerged as a compound of interest in several research areas due to its unique structural features. One of the most compelling aspects of this molecule is its potential as a scaffold for drug discovery. The flexibility offered by the cyclopropyl ring and the presence of multiple reactive sites provide chemists with ample opportunities to modify and optimize its properties for specific therapeutic applications.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets. N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide has been subjected to various computational and experimental studies to elucidate its binding mechanisms. These investigations have revealed that the compound can interact with a range of biological targets, including enzymes and receptors, suggesting its potential as a lead compound for drug development. The ability to modulate these interactions through structural modifications opens up new avenues for designing more effective and selective therapeutic agents.

The synthesis of N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide is another area of significant interest. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to achieve optimal results. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for pharmaceutical applications.

The pharmacokinetic properties of N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide are also subjects of extensive research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preclinical studies have provided valuable insights into these aspects, demonstrating that the compound exhibits favorable pharmacokinetic profiles in animal models. These findings support further development efforts aimed at translating this promising chemical entity into clinical applications.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-2-(mesitylthio)acetamide (CAS No. 1012184-95-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of cyano and mesitylthio groups, makes it a versatile scaffold for drug discovery. Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents, with studies focusing on elucidating its binding mechanisms and optimizing its synthetic route. The favorable pharmacokinetic properties observed in preclinical studies further support its potential as a candidate for clinical development.